Bacteriological Dyes
  • Carminic Acid
    Carminic Acid
    • Cat. No.:
    • B074029
    • CAS No.:
    • 1343-78-8
    • Molecular Formula:
    • C22H20O13
    • Molecular Weight:
    • 492.4 g/mol
    Description
    See also: Cochineal (part of)."> Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248 °F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992)
    Carminic acid is a tet...
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  • Phenosafranine
    Phenosafranine
    • Cat. No.:
    • B118193
    • CAS No.:
    • 81-93-6
    • Molecular Formula:
    • C18H15ClN4
    • Molecular Weight:
    • 322.8 g/mol
    Description
    Phenosafranine is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positi...
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  • Basic violet 14
    Basic violet 14
    • Cat. No.:
    • B147767
    • CAS No.:
    • 632-99-5
    • Molecular Formula:
    • C20H20ClN3
    • Molecular Weight:
    • 337.8 g/mol
    Description
    Rosanilin is a hydrochloride that is the monohydrochloride of 4-[(4-aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline. One of the major constituents of Basic fuchsin, together with pararos...
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  • lucifer yellow ch dipotassium salt
    lucifer yellow ch dipotassium salt
    • Cat. No.:
    • B149425
    • CAS No.:
    • 71206-95-6
    • Molecular Formula:
    • C13H9K2N5O9S2
    • Molecular Weight:
    • 521.6 g/mol
    Description
    Fluorescent water soluble polar tracer probe useful in marking nerve cells and for studying neuronal morphology, since it contains a carbohydrazide group that could be covalently linked to biomolecules during al...
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  • 6-CFDA
    6-CFDA
    • Cat. No.:
    • B1666351
    • CAS No.:
    • 3348-03-6
    • Molecular Formula:
    • C25H16O9
    • Molecular Weight:
    • 460.4 g/mol
    Description
    6-CFDA is a cell membranes permeatable non-fluorescent prodrug of 5-carboxyfluorescein. It shows strongly fluorescent to differentiate viable cells from apoptotic cells after being enzymatically hydrolyzed insid...
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  • Quinacrine mustard dihydrochloride
    Quinacrine mustard dihydrochloride
    • Cat. No.:
    • B3415852
    • CAS No.:
    • 4213-45-0
    • Molecular Formula:
    • C23H30Cl5N3O
    • Molecular Weight:
    • 541.8 g/mol
    Description
    Nitrogen mustard analog of quinacrine used primarily as a stain in the studies of chromosomes and chromatin. Fluoresces by reaction with nucleic acids in chromosomes.
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  • Basic violet 14
    Basic violet 14
    • Cat. No.:
    • B3427368
    • CAS No.:
    • 58969-01-0
    • Molecular Formula:
    • C20H20ClN3
    • Molecular Weight:
    • 337.8 g/mol
    Description
    Rosanilin is a hydrochloride that is the monohydrochloride of 4-[(4-aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline. One of the major constituents of Basic fuchsin, together with pararos...
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  • Cresyl violet acetate
    Cresyl violet acetate
    • Cat. No.:
    • B7887910
    • CAS No.:
    • Molecular Formula:
    • C18H15N3O3
    • Molecular Weight:
    • 321.3 g/mol
    Description
    Cresyl violet acetate is a useful research compound. Its molecular formula is C18H15N3O3 and its molecular weight is 321.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cresyl violet aceta...
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  • Jenner's Stain
    Jenner's Stain
    • Cat. No.:
    • B8821939
    • CAS No.:
    • 62851-42-7
    • Molecular Formula:
    • C21H9Br4KO5
    • Molecular Weight:
    • 700.0 g/mol
    Description
    Jenner's Stain is a useful research compound. Its molecular formula is C21H9Br4KO5 and its molecular weight is 700.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jenner's Stain suitable f...
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  • OGDA
    OGDA
    • Cat. No.:
    • B12396858
    • CAS No.:
    • Molecular Formula:
    • C24H16F2N2O8
    • Molecular Weight:
    • 498.4 g/mol
    Description
    OGDA is a useful research compound. Its molecular formula is C24H16F2N2O8 and its molecular weight is 498.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OGDA suitable for many research ap...
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